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Compound of Interest

Compound Name: (R)-(-)-2-Aminoheptane

CAS No.: 6240-90-0

Cat. No.: B1353302

Get Quote

Executive Summary
This application note details the protocol for incorporating (R)-(-)-2-Aminoheptane (also known

as (R)-tuaminoheptane) into pyrimidine scaffolds via Nucleophilic Aromatic Substitution (

). This reaction is a cornerstone in the synthesis of small-molecule kinase inhibitors and GPCR
ligands, where the heptyl chain provides critical hydrophobic pocket occupancy and the chiral
center directs stereospecific binding.

Unlike generic amine couplings, the use of (R)-(-)-2-Aminoheptane requires strict control over

regioselectivity (C4 vs. C2 substitution) and enantiomeric integrity. This guide provides a

validated method for the C4-selective mono-amination of 2,4-dichloropyrimidine, ensuring high

yields (>85%) and retention of optical purity.

Strategic Rationale & Chemical Properties
Why (R)-(-)-2-Aminoheptane?
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In medicinal chemistry, the 2-aminoheptane moiety serves two distinct functions:

Lipophilic Anchor: The 7-carbon aliphatic tail (

) improves membrane permeability and targets hydrophobic regions within enzyme active
sites (e.g., the "back pocket" of kinases).

Chiral Probe: The (R)-enantiomer often exhibits distinct pharmacological profiles compared

to the (S)-form. Using the pure (R)-isomer eliminates the noise of racemic mixtures during

Structure-Activity Relationship (SAR) studies.

Key Physicochemical Data
Property Value Note

CAS Number 624-09-9 Specific to (R)-isomer

Molecular Weight 115.22 g/mol

Density 0.767 g/mL Volatile liquid

Boiling Point 142-144 °C

Chirality (R)-(-) Levorotatory

pKa ~10.5
Strong base; requires

scavenger

Reaction Mechanism & Regioselectivity[2][3][4][5]
The coupling follows an addition-elimination mechanism (

). When reacting with 2,4-dichloropyrimidine, the regiochemical outcome is dictated by the
electrophilicity of the ring carbons.

C4 Position: More electrophilic due to the para-relationship with N1 and ortho-relationship

with N3. Substitution here is kinetically favored at lower temperatures.

C2 Position: Less reactive. Substitution usually requires higher temperatures or forcing

conditions.
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Critical Control Point: To achieve the target N-(heptan-2-yl)-2-chloropyrimidin-4-amine, the

reaction must be kept between 0°C and Room Temperature (RT). Heating >60°C increases the

risk of bis-substitution (C2/C4) or C2-regioisomer formation.
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Figure 1: Mechanistic pathway for the

reaction.[1] Kinetic control favors the C4-product.

Experimental Protocol
Materials[3][6][7][8][9][10][11][12]

Substrate: 2,4-Dichloropyrimidine (1.0 equiv)

Reagent: (R)-(-)-2-Aminoheptane (1.05 equiv)

Base: Diisopropylethylamine (DIPEA) (1.2 equiv) or Triethylamine (TEA)

Solvent: Isopropanol (iPrOH) or DMF. Note: iPrOH is preferred for green chemistry and ease

of workup, but DMF is better for solubility of substituted analogs.

Step-by-Step Procedure (C4-Selective Synthesis)
Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve

2,4-dichloropyrimidine (1.49 g, 10 mmol) in Isopropanol (20 mL).

Cooling: Place the flask in an ice bath (0 °C). Allow to equilibrate for 10 minutes.
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Base Addition: Add DIPEA (2.1 mL, 12 mmol) dropwise.

Amine Addition (Critical): Add (R)-(-)-2-Aminoheptane (1.21 g, 10.5 mmol) dropwise over 15

minutes.

Why? Slow addition prevents localized high concentrations of amine, reducing the risk of

bis-substitution.

Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20–25

°C) for 4–6 hours.

Monitoring: Check by TLC (Hexane:EtOAc 4:1) or LC-MS.[1] The starting material (Rf

~0.6) should disappear, replaced by the product (Rf ~0.4).

Workup:

Evaporate the solvent under reduced pressure.

Resuspend the residue in Ethyl Acetate (50 mL) and wash with Water (2 x 20 mL) followed

by Brine (20 mL).

Dry the organic layer over anhydrous

, filter, and concentrate.

Purification: Purify via silica gel column chromatography (Gradient: 0-20% EtOAc in

Hexanes).

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield Incomplete conversion

Increase time (up to 12h) or

gently warm to 40°C (monitor

closely).

Bis-substitution (C2 & C4)
Temperature too high or

excess amine

Maintain strict 0°C addition;

verify stoichiometry (1.05 equiv

max).

Racemization High heat or harsh base

is generally

stereoconservative. Ensure

temp <80°C if forcing

conditions are used later.

Analytical Validation
NMR Characterization
The introduction of the chiral amine creates a diastereotopic environment if other chiral centers

exist, but on the achiral pyrimidine, look for:

1H NMR (CDCl3):

~8.0-8.1 ppm (d, 1H, Pyrimidine H-6)

~6.3-6.4 ppm (d, 1H, Pyrimidine H-5)

~5.0-5.5 ppm (br s, 1H, NH)

~3.6-3.8 ppm (m, 1H, Chiral CH)

~0.8-1.5 ppm (Multiplets, Heptyl chain)

Chiral Purity (Enantiomeric Excess)
Validation of the (R)-enantiomer retention is required.

Method: Chiral HPLC
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Column: Chiralpak AD-H or OD-H

Mobile Phase: Hexane:Isopropanol (90:10)

Detection: UV @ 254 nm[2]

Expectation: Single peak. Presence of a minor peak indicates contamination in starting

material or racemization (rare in this mechanism).

Workflow Diagram
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Figure 2: Operational workflow for the synthesis of N-(heptan-2-yl)-2-chloropyrimidin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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